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Cat. No.: B15594307

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data specifically for 8-Hydroxydigitoxigenin is

limited. This guide synthesizes information based on the well-established biological activities of

its parent compound, digitoxigenin, and the broader class of cardenolide cardiac glycosides.

The presented quantitative data and experimental protocols are illustrative and based on

methodologies commonly used for this class of compounds.

Introduction
8-Hydroxydigitoxigenin is a cardenolide, a class of naturally derived steroid-like compounds.

It is a hydroxylated derivative of digitoxigenin, the aglycone of the cardiac glycoside digitoxin.

Cardenolides are historically known for their cardiotonic effects and have more recently

garnered significant interest for their potential as anticancer agents. The introduction of a

hydroxyl group at the 8-position of the steroid nucleus is expected to modulate the molecule's

polarity and its interaction with its biological targets, thereby influencing its activity and

pharmacokinetic profile.
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Property Value Source

Chemical Formula C23H34O5 [1]

Molecular Weight 390.5 g/mol [1]

CAS Number 1049674-06-7 [1]

Physical Description Powder [1]

Solubility

Not explicitly defined; likely

soluble in polar organic

solvents. For aqueous

solutions, warming and

sonication may be required for

higher solubility.

[1]

Core Biological Activity: Inhibition of Na+/K+-
ATPase
The primary and most well-characterized biological function of cardiac glycosides is the

inhibition of the sodium-potassium pump (Na+/K+-ATPase), an essential transmembrane

enzyme found in all animal cells.[2]

Mechanism of Action
8-Hydroxydigitoxigenin is presumed to bind to the extracellular domain of the α-subunit of the

Na+/K+-ATPase. This binding stabilizes the enzyme in its E2-P phosphorylated conformation,

thereby preventing its dephosphorylation and subsequent conformational change back to the

E1 state. This locks the enzyme in an inactive state, inhibiting the transport of three sodium

ions out of the cell and two potassium ions into the cell.[2]

The consequences of Na+/K+-ATPase inhibition are twofold:

Increased Intracellular Sodium ([Na+]i): The direct inhibition of the pump leads to an

accumulation of sodium ions inside the cell.
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Increased Intracellular Calcium ([Ca2+]i): The elevated [Na+]i alters the electrochemical

gradient across the cell membrane, which in turn reduces the efficiency of the sodium-

calcium exchanger (NCX) in its forward mode (extruding calcium). This leads to an increase

in the intracellular calcium concentration.[3]
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Mechanism of Na+/K+-ATPase Inhibition.

Biological Functions and Therapeutic Potential
The downstream effects of Na+/K+-ATPase inhibition give rise to the diverse biological

functions of cardiac glycosides, including 8-Hydroxydigitoxigenin.

Cardiotonic Function
In cardiac myocytes, the elevated intracellular calcium concentration leads to increased

calcium uptake into the sarcoplasmic reticulum. This results in a greater release of calcium

during subsequent action potentials, enhancing the force of myocardial contraction (positive

inotropic effect).[3] This is the basis for the historical use of cardiac glycosides in treating heart

failure.[4]

Anticancer Function
The anticancer activity of cardiac glycosides is a subject of intense research.[4] The disruption

of ion homeostasis and the subsequent increase in intracellular calcium can trigger a cascade

of events in cancer cells, including:

Induction of Apoptosis: Increased calcium levels can lead to mitochondrial dysfunction and

the activation of caspases, ultimately resulting in programmed cell death.

Cell Cycle Arrest: Cardiac glycosides can cause cancer cells to arrest at various phases of

the cell cycle.
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Inhibition of Proliferation and Metastasis: By modulating various signaling pathways, cardiac

glycosides can inhibit the growth and spread of tumors.

Recent studies have shown that cardiac glycosides can also modulate key signaling pathways

involved in cancer progression, such as NF-κB, PI3K/Akt, JAK/STAT, and MAPK.
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Anticancer Signaling Pathways.

Quantitative Data (Illustrative)
As direct experimental data for 8-Hydroxydigitoxigenin is not widely available, the following

table presents a comparative view of IC50 values for Na+/K+-ATPase inhibition by other well-

characterized cardiac glycosides to provide a reference range.
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Compound
Na+/K+-ATPase
IC50 (µM)

Target/Enzyme
Source

Reference

Digitoxigenin 0.06 Dog Kidney Medulla

Ouabain 0.8 Dog Kidney Medulla

Digoxin
~0.164 (kynurenine

production)
MDA-MB-231 cells

INCICH-D7 4 Dog Kidney Medulla

Detailed Experimental Protocols
The following are detailed methodologies for key experiments that would be essential for

characterizing the biological activity of 8-Hydroxydigitoxigenin.

Na+/K+-ATPase Inhibition Assay (Colorimetric)
This protocol is adapted from standard colorimetric assays for Na+/K+-ATPase activity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 8-
Hydroxydigitoxigenin on Na+/K+-ATPase activity.

Principle: The enzymatic activity of Na+/K+-ATPase is measured by the amount of inorganic

phosphate (Pi) released from the hydrolysis of ATP. The amount of Pi is quantified

colorimetrically.

Materials:

Purified Na+/K+-ATPase enzyme preparation (e.g., from pig kidney or commercially

available)

ATP (disodium salt)

Tris-HCl buffer (pH 7.4)

NaCl, KCl, MgCl2
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Ouabain (as a positive control)

8-Hydroxydigitoxigenin stock solution (in DMSO or ethanol)

Malachite green reagent for phosphate detection

96-well microplate

Spectrophotometer

Procedure:

Prepare Reaction Buffers:

Buffer A (Total ATPase activity): 100 mM NaCl, 20 mM KCl, 4 mM MgCl2, 50 mM Tris-HCl

(pH 7.4).

Buffer B (Ouabain-insensitive ATPase activity): 4 mM MgCl2, 50 mM Tris-HCl (pH 7.4), 1

mM Ouabain.

Prepare 8-Hydroxydigitoxigenin Dilutions: Prepare a serial dilution of 8-
Hydroxydigitoxigenin in the appropriate solvent.

Assay Setup:

In a 96-well plate, add the appropriate reaction buffer.

Add the serially diluted 8-Hydroxydigitoxigenin or control (solvent alone) to the wells

containing Buffer A.

Add the enzyme preparation to all wells and pre-incubate for 10 minutes at 37°C.

Initiate Reaction: Add ATP to all wells to a final concentration of 2 mM to start the reaction.

Incubation: Incubate the plate at 37°C for 30 minutes.

Stop Reaction and Color Development: Stop the reaction by adding the malachite green

reagent. This reagent will also react with the released Pi to produce a colored product.
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Measurement: Measure the absorbance at the appropriate wavelength (e.g., 620 nm) using

a microplate reader.

Calculation:

Calculate the amount of Pi released using a standard curve prepared with known

concentrations of phosphate.

Na+/K+-ATPase activity = (Total ATPase activity) - (Ouabain-insensitive ATPase activity).

Plot the percentage of Na+/K+-ATPase inhibition against the logarithm of the 8-
Hydroxydigitoxigenin concentration and determine the IC50 value.
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Na+/K+-ATPase Inhibition Assay Workflow.
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Cell Viability (MTT) Assay
Objective: To assess the cytotoxic effect of 8-Hydroxydigitoxigenin on a panel of cancer cell

lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a

colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial

dehydrogenases can reduce MTT to formazan, which has a purple color.

Materials:

Cancer cell lines (e.g., HeLa, MCF-7, A549)

Cell culture medium and supplements (FBS, antibiotics)

96-well cell culture plates

8-Hydroxydigitoxigenin stock solution

MTT solution (5 mg/mL in PBS)

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Treat the cells with various concentrations of 8-Hydroxydigitoxigenin for a

specified period (e.g., 24, 48, or 72 hours). Include a vehicle control.

MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4

hours at 37°C.

Formazan Solubilization: Remove the medium and add the solubilization buffer to dissolve

the formazan crystals.
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Measurement: Measure the absorbance at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Conclusion
8-Hydroxydigitoxigenin, as a derivative of digitoxigenin, is presumed to exert its biological

effects primarily through the inhibition of the Na+/K+-ATPase. This mechanism is expected to

confer both cardiotonic and anticancer properties. The addition of an 8-hydroxy group likely

alters its physicochemical properties, which could impact its potency, selectivity, and

pharmacokinetic profile compared to its parent compound. Further experimental investigation is

crucial to fully elucidate the specific biological activity and therapeutic potential of 8-
Hydroxydigitoxigenin. The protocols and conceptual frameworks provided in this guide offer a

foundation for such future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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